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Compound of Interest

Compound Name: PCS1055

Cat. No.: B15616032 Get Quote

For researchers, scientists, and drug development professionals handling PCS1055, a

selective muscarinic M4 receptor antagonist, adherence to proper disposal protocols is crucial

for maintaining laboratory safety and environmental compliance. While a specific Safety Data

Sheet (SDS) with detailed disposal procedures for PCS1055 is not readily available in public

resources, established best practices for the disposal of laboratory chemical waste should be

strictly followed. This guide provides essential safety and logistical information to ensure the

responsible management of PCS1055 waste.

General Principles for Chemical Waste Disposal
In the absence of a specific SDS for PCS1055, it must be treated as a potentially hazardous

chemical. The fundamental principle is to avoid disposal down the drain or in regular trash. All

chemical waste, including unused PCS1055, solutions containing it, and contaminated

materials, must be disposed of through an approved hazardous waste management program. It

is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines and procedures.

Key Characteristics of PCS1055 for Risk
Assessment
A thorough understanding of a compound's properties is the first step in a safe disposal plan.

While detailed disposal data is unavailable, the known characteristics of PCS1055 can inform a

preliminary risk assessment.
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Characteristic Value/Description
Implication for Handling
and Disposal

Chemical Name PCS1055
Use for accurate labeling of

waste containers.

CAS Number 357173-55-8
A unique identifier crucial for

waste manifests.

Biological Activity

Selective and competitive

antagonist for muscarinic M4

receptor (IC50 = 18.1 nM, Kd =

5.72 nM, Ki = 6.5 nM). Also an

inhibitor of

acetylcholinesterase (AChE).

[1][2]

Indicates high biological

activity at low concentrations.

Warrants careful handling to

avoid personnel exposure and

environmental release.

Physical Form Typically a solid powder.

Spills should be handled

carefully to avoid generating

dust.

Storage Conditions

Stock solutions should be

stored at -80°C for up to 6

months or -20°C for up to 1

month.[1]

Indicates potential for

degradation, which may alter

its hazardous properties.

Step-by-Step Disposal Procedure for PCS1055
The following is a generalized, step-by-step protocol for the disposal of PCS1055. This should

be adapted to comply with your institution-specific and local regulations.

Waste Identification and Segregation:

Identify all waste streams containing PCS1055. This includes pure, unused product,

expired stock solutions, contaminated solvents, and any labware (e.g., pipette tips, vials,

gloves) that has come into direct contact with the compound.

Segregate PCS1055 waste from other chemical waste streams unless specifically

instructed otherwise by your EHS department. Do not mix with incompatible chemicals.
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Selection of Appropriate Waste Containers:

Use only approved, chemically resistant, and leak-proof containers for hazardous waste.

The container material should be compatible with the solvents used to dissolve PCS1055.

Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

Proper Labeling of Waste Containers:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name ("PCS1055"), the CAS number (357173-55-

8), and an accurate estimation of the concentration and total volume.

Indicate all components of the waste mixture, including solvents.

Include the date when the waste was first added to the container.

Safe Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area within the laboratory.

Ensure the storage area is away from heat sources and direct sunlight.

Follow all institutional guidelines for the maximum allowable volume of waste and the

maximum time it can be stored in the laboratory before collection.

Arranging for Waste Pickup and Disposal:

Contact your institution's EHS department to schedule a pickup of the hazardous waste.

Do not attempt to transport hazardous waste off-site yourself. Disposal must be handled

by licensed hazardous waste management professionals.

Experimental Workflow for PCS1055 Disposal
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The following diagram illustrates the logical flow for the proper disposal of PCS1055 waste in a

laboratory setting.
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Figure 1. General workflow for the safe disposal of PCS1055 waste.

Disclaimer: This information is intended as a general guide and does not replace the specific

requirements of your institution or local, state, and federal regulations. Always consult your

institution's Environmental Health and Safety department for definitive guidance on chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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